Cas no 2098109-02-3 (2-chloro-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one)

• Product Name: 2-chloro-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one
• CAS No: 2098109-02-3
• MF: C₁₂H₂₀ClNO₂
• MW: 245.74570274353
• CID: 5728850
• PubChem ID: 121204357
• Update Time: 2025-07-23

2-chloro-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one
• 2098109-02-3
• 1-[3a-(methoxymethyl)-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrol-2-yl]-2-chloropropan-1-one
• F1907-8306
• AKOS026712649
• starbld0011896
• 1-Propanone, 2-chloro-1-[hexahydro-3a-(methoxymethyl)cyclopenta[c]pyrrol-2(1H)-yl]-

• Inchi： 1S/C12H20ClNO2/c1-9(13)11(15)14-6-10-4-3-5-12(10,7-14)8-16-2/h9-10H,3-8H2,1-2H3
• InChI Key： FEBLIISYYNPGEI-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CC2CCCC2(COC)C1)=O

Computed Properties

• Exact Mass: 245.1182566g/mol
• Monoisotopic Mass: 245.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 343.1±17.0 °C(Predicted)
• pka: -0.78±0.40(Predicted)

Additional information on 2-chloro-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one

Compound CAS No 2098109-02-3: 2-chloro-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one

The compound with CAS No 2098109-02-3, known as 2-chloro-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one, is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclic ketones and features a chlorinated substituent, making it a potential candidate for various applications in drug discovery and material science.

Hexahydrocyclopenta[c]pyrrole is a bicyclic structure that forms the core of this molecule, contributing to its stability and reactivity. The presence of a methoxymethyl group further enhances the molecule's functional diversity, offering opportunities for modulation in synthetic chemistry. Recent studies have highlighted the importance of such bicyclic structures in mimicking natural products, which are often sought after in the development of bioactive compounds.

The chlorine substituent at position 2 of the propanone group plays a crucial role in determining the compound's chemical reactivity and biological activity. Chlorine's electronegativity can influence the molecule's electronic properties, potentially affecting its interaction with biological targets such as enzymes or receptors. This makes CAS No 2098109-02-3 a promising lead compound for exploring new therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the potential bioactivity of CAS No 2098109-02-3 with greater accuracy. Molecular docking studies suggest that this compound may exhibit binding affinity towards certain G-protein coupled receptors (GPCRs), which are critical targets in treating various diseases, including neurological disorders and cardiovascular conditions.

In terms of synthesis, the construction of CAS No 2098109-02-3 involves multi-step reactions, including ring-forming processes and substitution reactions. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during its synthesis. Researchers have also explored green chemistry approaches to minimize environmental impact while synthesizing this compound.

Despite its promising attributes, further research is required to fully understand the pharmacokinetics and toxicity profile of CAS No 2098109-02-3. Preclinical studies are currently underway to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for determining its suitability as a drug candidate.

In conclusion, CAS No 2098109-02-3, or 2-chloro-1-(3a-(methoxymethyl)hexahydrocyclopenta[c]pyrrol-2(1H)-yl)propan-1-one, represents an intriguing molecule with potential applications in drug discovery and organic synthesis. Its unique structure and functional groups make it a valuable subject for ongoing research aimed at advancing our understanding of complex organic systems.